(Z)-N-acetyl-2-((2-methoxyphenyl)imino)-2H-chromene-3-carboxamide

• IUPAC Name: N-acetyl-2-(2-methoxyphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-12(22)20-18(23)14-11-13-7-3-5-9-16(13)25-19(14)21-15-8-4-6-10-17(15)24-2/h3-11H,1-2H3,(H,20,22,23)
• InChI Key: VWFKOEZCGHPGAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=O)C1=CC2=CC=CC=C2OC1=NC3=CC=CC=C3OC
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol
• CAS No.: 389075-34-7

Description

“(Z)-N-acetyl-2-((2-methoxyphenyl)imino)-2H-chromene-3-carboxamide” is a complex organic compound. It contains a chromene backbone, which is a common structure in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the formation of the chromene backbone, followed by functional group interconversions.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a chromene backbone with various functional groups attached.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the functional groups attached to the chromene backbone.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely depending on the specific functional groups present.

Scientific Research Applications

Synthesis and Characterization

• Research by Fattahi et al. (2018) delves into the synthesis of new tricyclic products through the reaction of N-alkyl-2-imino-2H-chromene-3-carboxamides, highlighting the role of this compound as an intermediate in producing novel chemical structures. The study emphasizes the use of spectroscopic techniques for characterizing the synthesized compounds, showcasing the importance of this compound in the development of new chemical entities Fattahi et al., 2018.

Biological Activities

• A study by Ukhov et al. (2021) synthesizes a series of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides, demonstrating some of these compounds' antimicrobial activities. This research underscores the potential of derivatives of the compound for developing new antimicrobial agents Ukhov et al., 2021.

• Gill et al. (2016) describe the synthesis of novel 2-imino-2H-chromene-3(N-aryl)carboxamides and their structure-activity relationships, identifying compounds with potent cytotoxic activity against several human cancer cell lines. This illustrates the compound's relevance in researching anticancer agents Gill et al., 2016.

Antioxidant and Antibacterial Properties

• Chitreddy and Shanmugam (2017) report on the synthesis of 4H-chromene-3-carboxamide derivatives, exploring their solvatochromic, antibacterial, and antioxidant properties. Their findings contribute to understanding the functional applications of chromene derivatives in medicinal chemistry and materials science Chitreddy & Shanmugam, 2017.

Mechanism of Action

The mechanism of action of similar compounds often depends on the specific functional groups present and can vary widely.

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely depending on the specific functional groups present.

Future Directions

The future directions for the study of similar compounds often involve exploring their potential biological activities and developing new synthetic methods.